Cas no 1561463-49-7 (Cyclohexaneacetaldehyde, α-hydroxy-3-methyl-)

• Product Name: Cyclohexaneacetaldehyde, α-hydroxy-3-methyl-
• CAS No: 1561463-49-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5251699
• Update Time: 2025-05-24

Cyclohexaneacetaldehyde, α-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetaldehyde, α-hydroxy-3-methyl-

• Inchi： 1S/C9H16O2/c1-7-3-2-4-8(5-7)9(11)6-10/h6-9,11H,2-5H2,1H3
• InChI Key： PVNQHDIBQSTJSQ-UHFFFAOYSA-N
• SMILES： C1(C(O)C=O)CCCC(C)C1

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±23.0 °C(Predicted)
• pka: 13.22±0.20(Predicted)

Additional information on Cyclohexaneacetaldehyde, α-hydroxy-3-methyl-

α-Hydroxy-3-Methylcyclohexaneacetaldehyde (CAS No. 1561463-49-7): Chemical Profile and Recent Research Insights

α-Hydroxy-3-Methylcyclohexaneacetaldehyde, also known by its CAS number 1561463-49-7, is a cyclic aldehyde compound with significant potential in various chemical and biochemical applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its role in natural product synthesis and its potential as a building block in organic chemistry.

The molecular structure of α-hydroxy-3-methylcyclohexaneacetaldehyde consists of a cyclohexane ring with an acetaldehyde group attached at the alpha position and a hydroxyl group at the same carbon. The presence of the hydroxyl group introduces additional reactivity, making this compound versatile for various transformations. Recent studies have explored its use in asymmetric synthesis, where it serves as a chiral starting material for constructing complex molecules with high enantioselectivity.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive compounds. Researchers have utilized α-hydroxy-3-methylcyclohexaneacetaldehyde to construct natural product analogs, including terpenoids and alkaloids. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be employed as a key intermediate in the synthesis of sesquiterpene lactones, which are known for their pharmacological activities.

In addition to its role in natural product synthesis, α-hydroxy-3-methylcyclohexaneacetaldehyde has shown promise in catalytic processes. Recent investigations have highlighted its ability to participate in enantioselective aldol reactions under catalytic conditions. These reactions are pivotal in the construction of complex carbon frameworks, which are essential components of many pharmaceutical agents.

The synthesis of α-hydroxy-3-methylcyclohexaneacetaldehyde has also been optimized through innovative methodologies. A 2022 study reported a novel route involving organocatalytic asymmetric aldol addition, which not only enhances the yield but also improves the enantiomeric excess of the product. This development underscores the growing interest in sustainable and efficient synthetic strategies for high-value chemicals.

Beyond organic synthesis, this compound has found applications in materials science. Its ability to undergo various polymerization reactions makes it a candidate for developing novel polymeric materials with tailored properties. Recent research has explored its use in synthesizing biodegradable polymers, which are increasingly sought after due to environmental concerns.

In conclusion, α-hydroxy-3-methylcyclohexaneacetaldehyde (CAS No. 1561463-49-7) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its role as a building block in organic synthesis, coupled with advancements in its synthetic methods and applications, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.